Cas no 1270385-06-2 (2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol)

• Product Name: 2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol
• CAS No: 1270385-06-2
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 5912153
• PubChem ID: 165141624
• Update Time: 2025-06-11

2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol
• 1270385-06-2
• 2-amino-2-[3-(trifluoromethoxy)phenyl]propan-1-ol
• EN300-1931184

• Inchi： 1S/C10H12F3NO2/c1-9(14,6-15)7-3-2-4-8(5-7)16-10(11,12)13/h2-5,15H,6,14H2,1H3
• InChI Key： CFUHAESBHGIZON-UHFFFAOYSA-N
• SMILES： C1(C(N)(C)CO)=CC=CC(OC(F)(F)F)=C1

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 298.3±40.0 °C(Predicted)
• pka: 12.40±0.20(Predicted)

Additional information on 2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol

Introduction to 2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol (CAS No. 1270385-06-2)

2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1270385-06-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its unique structural features, which include an amino group, a propanol side chain, and a phenyl ring substituted with a trifluoromethoxy moiety. The presence of these functional groups imparts distinct chemical properties that make it a promising candidate for various biochemical and pharmacological applications.

The structural composition of 2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol is highly intriguing from a chemical perspective. The amino group (–NH₂) at the second carbon position of the propanol chain enhances its reactivity, making it susceptible to further functionalization through processes such as acylation, alkylation, or coupling reactions. This reactivity is particularly valuable in drug synthesis, where such intermediates are often used to build more complex molecular architectures. Additionally, the phenyl ring with a trifluoromethoxy substituent (–OCH₂CF₃) introduces electronic and steric effects that can modulate the compound's interaction with biological targets.

The trifluoromethoxy group is a key feature that distinguishes this compound from its analogs. This group is known for its ability to enhance metabolic stability and binding affinity in drug candidates. The fluorine atoms in the trifluoromethoxy moiety contribute to lipophilicity and can also influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These characteristics make 2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The structural motifs present in 2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol align well with several pharmacological targets, including enzymes and receptors involved in inflammation, cancer, and neurological disorders. For instance, studies have shown that compounds with similar structural features can interact with kinases and other signaling proteins, potentially leading to therapeutic benefits.

One of the most compelling aspects of 2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol is its versatility in serving as a building block for more complex molecules. Researchers have leveraged this compound to synthesize derivatives with enhanced biological activity. For example, modifications at the amino group or the propanol side chain have led to compounds with improved selectivity and efficacy against specific targets. These derivatives often exhibit promising preclinical profiles, making them suitable for further development into clinical candidates.

The synthesis of 2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and reduction steps. Advanced techniques such as flow chemistry have also been explored to improve scalability and reproducibility in the synthesis process. The availability of high-quality synthetic methodologies ensures that researchers can efficiently produce this compound for their studies.

From a computational chemistry standpoint, 2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol has been extensively studied using molecular modeling techniques. These studies aim to elucidate its binding interactions with potential biological targets at the atomic level. Computational approaches such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into how this compound might behave within a biological system. Such information is crucial for designing experiments and guiding medicinal chemistry efforts.

The pharmacological potential of 2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol has been explored in several preclinical studies. These studies have focused on evaluating its effects on key disease-related pathways. For example, research indicates that derivatives of this compound may exhibit anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory enzymes. Similarly, studies in cancer models have shown that certain analogs can induce apoptosis or inhibit tumor growth by targeting specific signaling pathways.

The safety profile of 2-amino-2-3-(trifluoromethoxy)phenylpropan-1-ol is another critical aspect that has been addressed in preclinical research. Toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies help determine safe dosage ranges and identify any potential adverse effects associated with its use. The results from these studies are essential for guiding future clinical trials and ensuring patient safety.

The future prospects for 2-amino-2-(trifluoromethoxymethyl)-4H-chromenecarboxylic acid CAS 1270385 06 21 are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to further optimize its pharmacological properties through structure-based drug design approaches. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of novel therapeutics derived from this compound.

In conclusion,cas no1270385 06 21 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its structural versatility， coupled with favorable pharmacokinetic properties， makes it an invaluable tool for drug discovery。 As research continues， we can expect to see more innovative derivatives emerge， offering new hope for treating various diseases。